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Compound of Interest

Compound Name: BMS-986176

Cat. No.: B8175935 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the dissolution of BMS-986176, a potent and

selective Adaptor-Associated Kinase 1 (AAK1) inhibitor, for use in in vitro studies. Adherence to

these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction
BMS-986176 (also known as LX-9211) is a small molecule inhibitor of AAK1 with an IC50 of 2

nM.[1][2][3] AAK1 is a serine/threonine kinase that plays a key role in clathrin-mediated

endocytosis, a fundamental process in synaptic vesicle recycling and receptor-mediated

signaling.[1] Due to its role in neuropathic pain, BMS-986176 is under investigation as a

potential therapeutic agent.[4][5][6][7] Accurate preparation of BMS-986176 solutions is the first

critical step for any in vitro assessment of its biological activity.

Physicochemical Properties and Solubility
A summary of the relevant properties of BMS-986176 is provided below.
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Property Value Reference

Molecular Weight 385.40 g/mol [1][2]

Formula C19H23F4N3O [1][2]

Appearance Solid, Off-white to light yellow [1]

Purity >98% [1]

Solubility Data:

The solubility of BMS-986176 in common laboratory solvents is summarized in the table below.

It is important to note that using fresh, anhydrous solvents is critical for achieving maximum

solubility, especially with DMSO which is hygroscopic.[1][2]

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO 220 mg/mL 570.84 mM

Ultrasonic treatment

may be required. Use

newly opened DMSO

as it is hygroscopic.[1]

DMSO 77 mg/mL 199.79 mM

Moisture-absorbing

DMSO can reduce

solubility.[2]

Ethanol 77 mg/mL 199.79 mM

Water Insoluble Insoluble

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO
This protocol describes the preparation of a 100 mM stock solution of BMS-986176 in DMSO.
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Materials:

BMS-986176 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of BMS-986176 powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 38.54 mg of BMS-986176.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the BMS-
986176 powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution vigorously for several minutes until the powder is completely

dissolved.

Sonication (if necessary): If the compound does not fully dissolve with vortexing, place the

vial in an ultrasonic water bath for 5-10 minutes.

Sterilization (optional): If required for your specific application, the stock solution can be filter-

sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for

up to six months.[1][2] Protect from light.[1]
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Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the high-concentration stock solution to prepare working

solutions for treating cells in culture.

Materials:

100 mM BMS-986176 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Determine Final Concentration: Decide on the final concentration of BMS-986176 required

for your experiment.

Serial Dilution: Perform a serial dilution of the 100 mM stock solution in sterile cell culture

medium to achieve the desired final concentration. It is recommended to perform at least one

intermediate dilution step to ensure accuracy.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

BMS-986176) to the cell culture medium as was used for the highest concentration of the

compound. This is crucial to account for any effects of the solvent on the cells.

Immediate Use: Use the freshly prepared working solutions immediately to treat your cells.

Do not store diluted working solutions in culture medium for extended periods.

Visualizations
Signaling Pathway of AAK1 Inhibition
BMS-986176 inhibits AAK1, which is involved in the regulation of clathrin-mediated

endocytosis. This process is essential for the internalization of cell surface receptors and the

recycling of synaptic vesicles.
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Caption: AAK1 signaling pathway and the inhibitory action of BMS-986176.

Experimental Workflow for BMS-986176 Dissolution and
Use
The following diagram illustrates the key steps for preparing and using BMS-986176 in in vitro

experiments.
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Caption: Workflow for preparing and using BMS-986176 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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